Cas no 632-13-3 (L-Isoserine)

L-Isoserine Properties

Names and Identifiers

• (S)-3-Amino-2-hydroxypropanoic acid
• (S)-2-Hydroxy-beta-alanine
• (S)-3-Amino-2-hydroxypropionic acid
• L-Isoserine
• (2S)-3-amino-2-hydroxypropanoic acid
• (S)-ISOSERINE
• (2S)-3-Amino-2-hydroxy-propanoic acid
• (2S)-Isoserine
• (S)-2-Hydroxy-
• 2-(S)-hydroxy-3-aminopropionic acid
• 3-amino-(2S)-hydroxypropionic acid
• A-alanine
• Propanoic acid, 3-amino-2-hydroxy-, (2S)-
• s-isoserine
• (S)-2-Hydroxy-A-alanine
• BMYNFMYTOJXKLE-REOHCLBHSA-N
• BCP22730
• AM1113
• 3-amino
• (S)-3-Amino-2-hydroxypropionic Acid
• 3-amino-2-(S)-hydroxy-propionic acid
• CS-W013683
• AKOS005137983
• HY-W012967
• (R)-Isoserine
• 2-(S)-hydroxy-3-amino-propionic acid
• EN300-112001
• AS-13397
• I0828
• DTXSID60426449
• L-Isoserine, >=98.0% (TLC)
• 632-13-3
• SCHEMBL3347615
• A834279
• (S)-2-HYDROXY-B-ALANINE
• (s)-2-hydroxy-β-alanine
• (S)-LSOSERINE
• +Expand

• MDL： MFCD03428326
• InChIKey： BMYNFMYTOJXKLE-REOHCLBHSA-N
• Inchi： 1S/C3H7NO3/c4-1-2(5)3(6)7/h2,5H,1,4H2,(H,6,7)/t2-/m0/s1
• SMILES： O([H])[C@]([H])(C(=O)O[H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 105.04300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 105.043
• Heavy Atom Count: 7
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4
• Topological Polar Surface Area: 83.6

Experimental Properties

• LogP: -0.90910
• PSA: 83.55000
• Refractive Index: 1.519
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 386.6°C at 760 mmHg
• Melting Point: 199-201°C
• Flash Point: 187.6°C
• Solubility: Slightly soluble in water.
• Sensitiveness: Moisture Sensitive
• pka: pK1:2.72(＋1);pK2:9.25(0) (25°C,μ=0.16)
• Specific Rotation: -31 ~ -34° (c=1, H2O)
• Density: 1.415

L-Isoserine Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• FLUKA BRAND F CODES：10-21

L-Isoserine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents